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Compound of Interest

Compound Name: Methyl 3,3-dimethoxypropionate

Cat. No.: B154547 Get Quote

An In-depth Technical Guide to Methyl 3,3-
dimethoxypropionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 3,3-dimethoxypropionate, a versatile organic compound used as a

reactant and intermediate in various chemical syntheses. This document details its

characteristics, experimental protocols, and safety information to support its application in

research and development.

Chemical Identity and Structure
Methyl 3,3-dimethoxypropionate, also known as Methyl β,β-Dimethoxypropionate, is an

organic compound featuring both ester and acetal functional groups.[1][2][3] Its structure

consists of a propionate backbone with two methoxy groups attached to the C3 position and a

methyl ester group.

IUPAC Name: methyl 3,3-dimethoxypropanoate[1][4]

CAS Number: 7424-91-1[1][2][5][6][7]

Molecular Formula: C₆H₁₂O₄[1][4][5][8]
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Molecular Weight: 148.16 g/mol [2][4][5][8]

SMILES: COC(CC(=O)OC)OC[2]

InChI Key: SMCVPMKCDDNUCQ-UHFFFAOYSA-N[2]

Physical Properties
Methyl 3,3-dimethoxypropionate is a clear, colorless to pale yellow liquid at room

temperature with a faint, fruity, or ester-like odor.[1] It is a combustible liquid.[4][7]

Table 1: Physical Properties of Methyl 3,3-dimethoxypropionate

Property Value Source

Boiling Point 178.8 ± 0.0 °C at 760 mmHg [5]

77 °C at 20 mmHg [2][6]

80 °C at 25 mmHg [7]

Density 1.045 g/mL at 25 °C [2][6]

1.0 ± 0.1 g/cm³ [5]

Refractive Index (n20/D) 1.41 [2][6]

1.402 [5]

Flash Point 66 °C (150.8 °F) - closed cup [2]

65.6 ± 0.0 °C [5]

67 °C [7]

Vapor Pressure 1.0 ± 0.3 mmHg at 25 °C [5]

LogP 0.67 [5]

Solubility

Limited miscibility with water;

soluble in organic solvents

such as ethanol, acetone, and

dichloromethane.[1]
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Chemical Properties and Reactivity
The reactivity of Methyl 3,3-dimethoxypropionate is dictated by its ester and acetal functional

groups.

Acetal Group: The dimethoxy acetal serves as a protecting group for the aldehyde

functionality. It is stable under neutral and basic conditions but can be hydrolyzed under

acidic conditions to reveal the aldehyde.

Ester Group: The methyl ester can undergo typical ester reactions, such as hydrolysis to the

corresponding carboxylic acid under acidic or basic conditions, and transesterification.

Reactivity as an Intermediate: It is used as a reactant in the preparation of various

compounds, including tetrahydro-β-carboline derivatives which have shown potential as

antitumor and metastasis agents.[6] It has also been used in the synthesis of 3-indolyl α,β-

unsaturated carbonyl compounds.[2][6] For instance, it can react with 2,4-bis-

trimethylsilanyloxy-pyrimidine in the presence of trimethylsilyl trifluoromethanesulfonate to

yield (1'RS)-1-(1'-Methoxy-2'-methoxycarbonylethyl)uracil.[1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of Methyl 3,3-
dimethoxypropionate.

Table 2: Key Spectral Data for Methyl 3,3-dimethoxypropionate

Spectrum Type Key Features Source

¹H NMR Spectra available for review. [9]

¹³C NMR Spectra available for review. [9]

IR (Infrared)
Vapor phase, FTIR, and ATR-

IR spectra are available.
[4]

Mass Spec (MS)
Electron ionization mass

spectra are available.
[10]
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Experimental Protocols
5.1. Synthesis of Methyl 3,3-dimethoxypropionate

A common method for the preparation of Methyl 3,3-dimethoxypropionate involves the acid-

catalyzed reaction of methyl acrylate with dimethoxymethane (methylal).[1]

Materials:

Methyl acrylate

Dimethoxymethane (methylal)

Acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., dichloromethane)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Procedure:

To a solution of methyl acrylate in the chosen anhydrous solvent, add an excess of

dimethoxymethane.

Add a catalytic amount of the acid catalyst to the mixture.

Stir the reaction mixture at a controlled temperature (e.g., room temperature or slightly

elevated) and monitor the reaction progress using an appropriate analytical technique

(e.g., GC or TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium

bicarbonate to neutralize the acid catalyst.

Separate the organic layer and wash it with brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure Methyl 3,3-
dimethoxypropionate.
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Caption: Synthesis workflow for Methyl 3,3-dimethoxypropionate.
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5.2. Alkaline Hydrolysis of the Ester Group

This protocol describes a general procedure for the hydrolysis of the methyl ester to its

corresponding carboxylic acid.

Materials:

Methyl 3,3-dimethoxypropionate

Aqueous base solution (e.g., sodium hydroxide or potassium hydroxide)

Methanol or ethanol (as a co-solvent)

Aqueous acid solution (e.g., hydrochloric acid) for neutralization

Procedure:

Dissolve Methyl 3,3-dimethoxypropionate in a mixture of methanol (or ethanol) and the

aqueous base solution.

Heat the mixture under reflux for a specified period (typically 1-4 hours), monitoring the

disappearance of the starting material by TLC or GC.

After cooling the reaction mixture to room temperature, carefully acidify it with the aqueous

acid solution until the pH is acidic, which will precipitate the carboxylic acid product if it is a

solid.

If a precipitate forms, collect it by filtration, wash with cold water, and dry.

If the product is soluble, extract it into an appropriate organic solvent.

Dry the organic extracts, remove the solvent, and purify the resulting carboxylic acid, 3,3-

dimethoxypropanoic acid, as necessary.

Safety and Handling
Methyl 3,3-dimethoxypropionate is classified as a combustible liquid and can cause skin,

eye, and respiratory irritation.[1][4][11]
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Hazard Statements:

H227: Combustible liquid.[4][7]

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[4]

Precautionary Measures:

Handle in a well-ventilated area, preferably a fume hood.[11]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and a lab coat.[1][11]

Keep away from heat, sparks, open flames, and hot surfaces.[11]

Store in a cool, dry, well-ventilated place in a tightly closed container.[1][3][11]

First Aid:

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

attention.[1][11]

Skin: Wash off with soap and plenty of water. If irritation occurs, get medical advice.[11]

Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.

[11]

This guide is intended for use by qualified professionals and should be supplemented with a

thorough review of the full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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